Cas no 139230-19-6 (Carbamic acid, [1-methyl-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester, (R)-)
139230-19-6 structure
Product Name:Carbamic acid, [1-methyl-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester, (R)-
CAS No:139230-19-6
MF:C12H24N2O2
MW:228.331163406372
CID:1274564
PubChem ID:10421320
Update Time:2025-04-20
Carbamic acid, [1-methyl-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, [1-methyl-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester, (R)-
- 139230-19-6
- DB-200477
- (r)-3-(1-tert-butoxycarbonylamino-1-methylethyl)pyrrolidine
- SCHEMBL4513623
-
- Inchi: 1S/C12H24N2O2/c1-11(2,3)16-10(15)14-12(4,5)9-6-7-13-8-9/h9,13H,6-8H2,1-5H3,(H,14,15)/t9-/m1/s1
- InChI Key: MNIHYAVDKLMINM-SECBINFHSA-N
- SMILES: O(C(C)(C)C)C(NC(C)(C)[C@H]1CNCC1)=O
Computed Properties
- Exact Mass: 228.18392
- Monoisotopic Mass: 228.183778013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.36
Carbamic acid, [1-methyl-1-(3-pyrrolidinyl)ethyl]-, 1,1-dimethylethylester, (R)- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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